molecular formula C13H21NO3 B7560665 Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate

Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate

Cat. No. B7560665
M. Wt: 239.31 g/mol
InChI Key: DOSMXZGXBDKHPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate, also known as MCCP, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties. MCCP belongs to the class of pyrrolidine carboxylic acid derivatives and has been studied extensively for its biological activities.

Mechanism of Action

The mechanism of action of Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate is not fully understood, but it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the inflammatory response.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and prostaglandins. This compound has also been shown to reduce pain by modulating the activity of nociceptive pathways in the central nervous system. Additionally, this compound has been shown to have anticonvulsant effects by inhibiting the activity of voltage-gated sodium channels.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate in lab experiments is its ability to modulate multiple biological pathways. This makes it a versatile compound that can be used to study a variety of biological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate. One direction is to further investigate its potential therapeutic properties in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of chronic pain and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological pathways.

Synthesis Methods

Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate can be synthesized through a multistep process that involves the reaction of cyclohexanone with pyrrolidine-2-carboxylic acid, followed by esterification with methanol and subsequent reaction with phosgene. The final product is obtained after purification and isolation.

Scientific Research Applications

Methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate has been studied for its potential therapeutic properties in various fields of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

methyl 1-(cyclohexanecarbonyl)pyrrolidine-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21NO3/c1-17-13(16)11-8-5-9-14(11)12(15)10-6-3-2-4-7-10/h10-11H,2-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DOSMXZGXBDKHPA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1CCCN1C(=O)C2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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